8-[(4-Chlorophenyl)sulfanylmethyl]quinoline

• IUPAC Name: 8-[(4-chlorophenyl)sulfanylmethyl]quinoline
• InChI: InChI=1S/C16H12ClNS/c17-14-6-8-15(9-7-14)19-11-13-4-1-3-12-5-2-10-18-16(12)13/h1-10H,11H2
• InChI Key: BPAAOYKBUHIWGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)CSC3=CC=C(C=C3)Cl)N=CC=C2
• Molecular Formula: C16H12ClNS
• Molecular Weight: 285.8 g/mol

Description

8-[(4-Chlorophenyl)sulfanylmethyl]quinoline, also known as QSMA, is a chemical compound that has recently gained attention in the scientific community due to its potential use as a biological tool. QSMA is a quinoline derivative that has a sulfur atom attached to a phenyl group, making it a sulfide compound. This unique chemical structure makes QSMA an ideal candidate for studying biological processes and investigating potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline is not yet fully understood. However, it is believed that 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline binds to proteins and other biomolecules through its sulfur group, forming covalent bonds with amino acid residues such as cysteine and methionine. This binding allows 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline to selectively label and visualize specific biomolecules in living cells and tissues.
Biochemical and Physiological Effects:
8-[(4-Chlorophenyl)sulfanylmethyl]quinoline has been found to have minimal toxicity and does not appear to have any significant physiological effects on cells or tissues. However, further studies are needed to fully understand the potential effects of 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline on biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline in lab experiments is its ability to selectively label and visualize specific biomolecules in living cells and tissues. This allows researchers to study the structure and function of proteins and other biomolecules in real-time, providing valuable insights into biological processes. However, there are also limitations to using 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline, including the need for specialized equipment and expertise to perform the experiments, as well as the potential for non-specific binding to other biomolecules.

Future Directions

There are many potential future directions for research on 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline. One area of interest is the development of new synthetic methods for producing 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline and other sulfide-containing quinoline derivatives. Another area of research is the use of 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline in the development of new diagnostic tools and therapies for various diseases, including cancer and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline and its potential effects on biological systems. Overall, 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline has the potential to be a valuable tool for studying biological processes and developing new therapies for a variety of diseases.

Synthesis Methods

8-[(4-Chlorophenyl)sulfanylmethyl]quinoline can be synthesized using a variety of methods, including the reaction of 4-chlorobenzyl chloride with 8-aminoquinoline in the presence of a base such as potassium carbonate. This reaction yields 8-(4-chlorobenzyl)quinoline, which can then be reacted with sodium sulfide to produce 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline. Other methods for synthesizing 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline include the reaction of 8-bromoquinoline with 4-chlorobenzyl mercaptan and the reaction of 8-hydroxyquinoline with 4-chlorobenzyl thiol.

Scientific Research Applications

8-[(4-Chlorophenyl)sulfanylmethyl]quinoline has been found to have a variety of potential applications in scientific research. One of the most promising uses for 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline is as a fluorescent probe for imaging biological systems. 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline has been shown to selectively bind to proteins and other biomolecules, allowing for their visualization in living cells and tissues. This makes 8-[(4-Chlorophenyl)sulfanylmethyl]quinoline a valuable tool for studying the structure and function of proteins and other biomolecules in real-time.